4-(acetylamino)phenyl (2,5-dioxo-3-phenyl-1-imidazolidinyl)acetate
Overview
Description
4-(acetylamino)phenyl (2,5-dioxo-3-phenyl-1-imidazolidinyl)acetate, also known as APDP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. APDP is a white crystalline powder that is synthesized using a specific method, and it has been found to exhibit several biochemical and physiological effects. In
Scientific Research Applications
4-(acetylamino)phenyl (2,5-dioxo-3-phenyl-1-imidazolidinyl)acetate has been found to have potential applications in various fields of scientific research. It has been studied for its antibacterial, antifungal, and anticancer properties. 4-(acetylamino)phenyl (2,5-dioxo-3-phenyl-1-imidazolidinyl)acetate has been found to inhibit the growth of several bacterial and fungal strains, making it a potential candidate for the development of new antibiotics and antifungal agents. It has also been studied for its anticancer properties, as it has been found to induce apoptosis in cancer cells.
Mechanism of Action
The mechanism of action of 4-(acetylamino)phenyl (2,5-dioxo-3-phenyl-1-imidazolidinyl)acetate is not fully understood, but it is believed to act by inhibiting the synthesis of nucleic acids and proteins. 4-(acetylamino)phenyl (2,5-dioxo-3-phenyl-1-imidazolidinyl)acetate has been found to inhibit the activity of several enzymes involved in nucleic acid and protein synthesis, leading to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
4-(acetylamino)phenyl (2,5-dioxo-3-phenyl-1-imidazolidinyl)acetate has been found to exhibit several biochemical and physiological effects. It has been found to inhibit the growth of several bacterial and fungal strains, induce apoptosis in cancer cells, and inhibit the activity of several enzymes involved in nucleic acid and protein synthesis. 4-(acetylamino)phenyl (2,5-dioxo-3-phenyl-1-imidazolidinyl)acetate has also been found to exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
4-(acetylamino)phenyl (2,5-dioxo-3-phenyl-1-imidazolidinyl)acetate has several advantages for lab experiments, including its high yield and purity, and its potential applications in various fields of scientific research. However, there are also limitations to its use, including its limited solubility in water and its potential toxicity.
Future Directions
There are several future directions for the research on 4-(acetylamino)phenyl (2,5-dioxo-3-phenyl-1-imidazolidinyl)acetate. One potential direction is the development of new antibiotics and antifungal agents based on 4-(acetylamino)phenyl (2,5-dioxo-3-phenyl-1-imidazolidinyl)acetate. Another potential direction is the development of new anticancer agents based on 4-(acetylamino)phenyl (2,5-dioxo-3-phenyl-1-imidazolidinyl)acetate. Additionally, further research is needed to fully understand the mechanism of action of 4-(acetylamino)phenyl (2,5-dioxo-3-phenyl-1-imidazolidinyl)acetate and its potential applications in various fields of scientific research.
properties
IUPAC Name |
(4-acetamidophenyl) 2-(2,5-dioxo-3-phenylimidazolidin-1-yl)acetate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N3O5/c1-13(23)20-14-7-9-16(10-8-14)27-18(25)12-22-17(24)11-21(19(22)26)15-5-3-2-4-6-15/h2-10H,11-12H2,1H3,(H,20,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTUVZWUCTFBAKL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)OC(=O)CN2C(=O)CN(C2=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.